Cas no 17277-58-6 (methyl 2-(phenylsulfanyl)acetate)

methyl 2-(phenylsulfanyl)acetate structure
17277-58-6 structure
Product Name:methyl 2-(phenylsulfanyl)acetate
CAS No:17277-58-6
MF:C9H10O2S
MW:182.239501476288
MDL:MFCD00039805
CID:87819
PubChem ID:87575421
Update Time:2025-04-18

methyl 2-(phenylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl (phenylthio)acetate
    • Methyl (phenylmercapto)acetate~(Phenylthio)acetic acid methyl ester
    • methyl 2-(phenylthio)acetate
    • (Phenylthio)acetic Acid Methyl Ester
    • methyl 2-phenylsulfanylacetate
    • Aceticacid, (phenylthio)-, methyl ester (6CI,7CI,8CI,9CI)
    • Methylphenylsulfenylacetate
    • Methyl thiophenoxyacetate
    • Methyl a-(phenylthio)acetate
    • NSC 620044
    • METHYL (PHENYLTHIO)A
    • Methyl(phenythio)acetate
    • (Phenylthio)acetic acid methyl
    • METHYL (PHENYLMERCAPTO)ACETATE
    • 2-(Phenylthio)acetic acid methyl
    • (Phenylthio)acetic acidmethyl ester
    • Methyl(phenylthio)acetate
    • methyl (phenylsulfanyl)acetate
    • Acetic acid, (phenylthio)-, methyl ester
    • methyl 2-(phenylsulfanyl)acetate
    • MUNSXQQODXYRKI-UHFFFAOYSA-N
    • methyl 2-phenylthioacetate
    • methyl(phenylsulfanyl)acetate
    • PubChem10851
    • Methyl phenylsulfenylacetate
    • (Phenyl
    • DTXSID70169395
    • NCI60_005922
    • FT-0628347
    • NSC620044
    • methyl 2-phenylsulfanylethanoate
    • Q63409774
    • J-521714
    • SY057028
    • AT-419/41782453
    • NSC-620044
    • AI3-26887
    • methyl2-(phenylthio)acetate
    • F0465-0057
    • 2-(TRIFLUOROMETHYL)-5-[4-(TRIFLUOROMETHYL)PHENYL]-3-FUROICACID
    • CHEBI:194925
    • methyl 2-phenylsulanylacetate
    • SCHEMBL6764561
    • AC-16474
    • CHEMBL1967312
    • InChI=1/C9H10O2S/c1-11-9(10)7-12-8-5-3-2-4-6-8/h2-6H,7H2,1H
    • AS-75765
    • A811445
    • AKOS005203276
    • MFCD00039805
    • P1334
    • 17277-58-6
    • 2-(phenylthio)acetic acid methyl ester
    • STL291088
    • DB-043912
    • MDL： MFCD00039805
    • Inchi： 1S/C9H10O2S/c1-11-9(10)7-12-8-5-3-2-4-6-8/h2-6H,7H2,1H3
    • InChI Key： MUNSXQQODXYRKI-UHFFFAOYSA-N
    • SMILES： S(CC(=O)OC)C1C=CC=CC=1
    • BRN： 2047554

Computed Properties

  • Exact Mass: 182.04000
  • Monoisotopic Mass: 182.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.6

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1,17 g/cm3
  • Melting Point: No data available
  • Boiling Point: 102°C/3mmHg(lit.)
  • Flash Point: >110°C
  • Refractive Index: n20/D 1.559
  • PSA: 51.60000
  • LogP: 1.95170
  • Solubility: Uncertain

methyl 2-(phenylsulfanyl)acetate Security Information

methyl 2-(phenylsulfanyl)acetate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

methyl 2-(phenylsulfanyl)acetate Pricemore >>

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TRC
M291996-500mg
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TRC
M291996-1g
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abcr
AB179530-5 g
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 17277-58-6 98%
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abcr
AB179530-25 g
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